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Compound of Interest

Compound Name: 5-Methyl-4-hexenal

Cat. No.: B1624985

Technical Guide: Physical Properties of 5-
Methyl-4-hexenal

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the key physical properties of 5-Methyl-4-
hexenal (CAS No. 764-32-9), a valuable compound in organic synthesis and fragrance
chemistry. The information presented herein is intended to support research and development
activities by providing reliable physical data and generalized experimental methodologies.

Core Physical Properties

5-Methyl-4-hexenal is an unsaturated aldehyde with the molecular formula C7H120. At room
temperature, it exists as a colorless to pale yellow liquid.[1] Key physical properties are
summarized in the table below.

Physical Property Value Units
Boiling Point 150 °C
Density 0.832 g/cm3

Experimental Protocols
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While specific experimental documentation for the determination of these exact values for 5-
Methyl-4-hexenal is not readily available in published literature, the following outlines standard
laboratory procedures for measuring the boiling point and density of liquid organic compounds.

Boiling Point Determination (Capillary Method)

A common and efficient method for determining the boiling point of a small liquid sample is the
capillary tube method.

Apparatus:

Thiele tube or similar heating apparatus (e.g., oil bath with a stirrer)

Thermometer

Small test tube

Capillary tube (sealed at one end)

Sample of 5-Methyl-4-hexenal
Procedure:
e A small amount of 5-Methyl-4-hexenal is placed into the small test tube.

o The capillary tube, with its open end downwards, is placed into the test tube containing the
sample.

e The test tube is attached to the thermometer, ensuring the sample is level with the
thermometer bulb.

e The entire assembly is immersed in a heating bath (Thiele tube).

e The bath is heated gradually. As the temperature approaches the boiling point, a stream of
bubbles will emerge from the open end of the capillary tube.

e The heating is discontinued, and the bath is allowed to cool slowly.
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e The boiling point is recorded as the temperature at which the liquid just begins to enter the
capillary tube.

Density Determination (Pycnometer Method)

The density of a liquid can be accurately determined using a pycnometer, which is a flask with
a specific, known volume.

Apparatus:

Pycnometer (specific gravity bottle)

Analytical balance

Thermometer

Water bath

Sample of 5-Methyl-4-hexenal

Procedure:

The empty pycnometer is thoroughly cleaned, dried, and its mass is accurately weighed on
an analytical balance.

e The pycnometer is then filled with distilled water of a known temperature and weighed again
to determine the mass of the water. This allows for the precise calculation of the
pycnometer's volume, given the known density of water at that temperature.

e The pycnometer is emptied, dried, and then filled with 5-Methyl-4-hexenal.
e The mass of the pycnometer filled with the sample is recorded.

o The density of 5-Methyl-4-hexenal is calculated by dividing the mass of the sample by the
volume of the pycnometer.

Logical Relationship of Physical Properties
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The following diagram illustrates the relationship between the fundamental physical quantities
used to determine the density of 5-Methyl-4-hexenal.

Mass of 5-Methyl-4-hexenal Volume of 5-Methyl-4-hexenal

Measured Measured

Click to download full resolution via product page

Relationship between Mass, Volume, and Density.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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